Cas no 66104-42-5 (disodium N-[(p-tolyl)sulphonyl]-L-glutamate)

disodium N-[(p-tolyl)sulphonyl]-L-glutamate structure
66104-42-5 structure
Product Name:disodium N-[(p-tolyl)sulphonyl]-L-glutamate
CAS No:66104-42-5
MF:C12H13NNa2O6S
MW:345.279264211655
CID:963282
PubChem ID:171751
Update Time:2025-04-19

disodium N-[(p-tolyl)sulphonyl]-L-glutamate Chemical and Physical Properties

Names and Identifiers

    • disodium N-[(p-tolyl)sulphonyl]-L-glutamate
    • disodium,(2S)-2-[(4-methylphenyl)sulfonylamino]pentanedioate
    • disodium (2S)-2-{[(4-methylphenyl)sulfonyl]amino}pentanedioate
    • Disodium N-((p-tolyl)sulphonyl)-L-glutamate
    • L-Glutamic acid, N-((4-methylphenyl)sulfonyl)-, disodium salt
    • L-Glutamic acid, N-((4-methylphenyl)sulfonyl)-, sodium salt (1:2)
    • N-(p-Tolylsulfonyl)glutamic acid, disodium salt
    • EINECS 266-148-5
    • 66104-42-5
    • HEBHJTRJCWUUQW-XRIOVQLTSA-L
    • L-Glutamic acid, N-[(4-methylphenyl)sulfonyl]-, disodium salt
    • NS00087835
    • L-Glutamic acid, N-[(4-methylphenyl)sulfonyl]-, sodium salt (1:2)
    • DTXSID80889855
    • Inchi: 1S/C12H15NO6S.2Na/c1-8-2-4-9(5-3-8)20(18,19)13-10(12(16)17)6-7-11(14)15;;/h2-5,10,13H,6-7H2,1H3,(H,14,15)(H,16,17);;/q;2*+1/p-2/t10-;;/m0../s1
    • InChI Key: HEBHJTRJCWUUQW-XRIOVQLTSA-L
    • SMILES: S(C1C=CC(C)=CC=1)(N[C@H](C(=O)[O-])CCC(=O)[O-])(=O)=O.[Na+].[Na+]

Computed Properties

  • Exact Mass: 345.02599
  • Monoisotopic Mass: 345.02589687g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 436
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 135Ų

Experimental Properties

  • PSA: 126.43
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